Cas no 2100-21-2 (1,3,5-triethyl-2-iodobenzene)

1,3,5-triethyl-2-iodobenzene structure
1,3,5-triethyl-2-iodobenzene structure
Product Name:1,3,5-triethyl-2-iodobenzene
CAS No:2100-21-2
MF:C12H17I
MW:288.167855978012
CID:1397864
PubChem ID:15936283
Update Time:2025-04-20

1,3,5-triethyl-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-triethyl-2-iodobenzene
    • Vancide-TH
    • hexahydro-1,3,5-triethyl-1,3,5-triazine
    • Triethyl-trimethylenetriamine
    • Monojod-sym.triethylbenzol
    • 1,3,5-Triaethyl-2-jod-benzol
    • 1,3,5-Triazine, 1,3,5-triethylhexahydro-
    • 2-iodo-1,3,5-triethylbenzene
    • 1,3,5-triethyl-2,4,6-tribromo-benzene
    • 1,3,5-triethyl-2-iodo-benzene
    • s-Triazine, 1,3,5-triethylhexahydro-
    • 1,3,5-triethyl-1,3,5-triazacyclohexane
    • 1,3,5-triethylhexahydro-1,3,5-triazine
    • EINECS 231-924-4
    • 1,3,5-triethylhexahydrotriazine
    • Vancide TH
    • 1,3,5-Triaethyl-2,4,6-tribrom-benzol
    • 2,4,6-Triethyl-jodbenzol
    • hexahydro-1,3,5-tris(2-ethyl)-s-triazine
    • Hexahydro-1,3,5-triethyl-s-triazine
    • 1,3,5-Triethylhexahydro-s-triazine
    • Vancide-TH; hexahydro-1,3,5-triethyl-1,3,5-triazine; Triethyl-trimethylenetriamine; Monojod-sym.triethylbenzol; 1,3,5-Triaethyl-2-jod-benzol; 1,3,5-Triazine, 1,3,5-triethylhexahydro-; 2-iodo-1,3,5-triethylbenzene; 1,3,5-triethyl-2,4,6-tribromo-benzene; 1,3,5-triethyl-2-iodo-benzene; s-Triazine, 1,3,5-triethylhexahydro-; 1,3,5-triethyl-1,3,5-triazacyclohexane; 1,3,5-triethylhexahydro-1,3,5-triazine; EINECS 231-924-4; 1,3,5-triethylhexahy
    • 2100-21-2
    • AKOS019067709
    • SCHEMBL8629559
    • Inchi: 1S/C12H17I/c1-4-9-7-10(5-2)12(13)11(6-3)8-9/h7-8H,4-6H2,1-3H3
    • InChI Key: QFNUAICBNYCLNS-UHFFFAOYSA-N
    • SMILES: IC1C(CC)=CC(CC)=CC=1CC

Computed Properties

  • Exact Mass: 288.03711
  • Monoisotopic Mass: 288.03750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.372
  • Boiling Point: 281.7°C at 760 mmHg
  • Flash Point: 125.7°C
  • Refractive Index: 1.559
  • PSA: 0
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